Cas no 1516716-15-6 (5-chloro-2-(2-hydroxypropyl)phenol)

5-Chloro-2-(2-hydroxypropyl)phenol is a chlorinated phenolic compound featuring a hydroxypropyl substituent, offering a balance of reactivity and stability. Its molecular structure, combining a phenol core with both chloro and hydroxypropyl functional groups, makes it a versatile intermediate in organic synthesis and specialty chemical applications. The chloro group enhances electrophilic substitution potential, while the hydroxypropyl moiety improves solubility in polar solvents, facilitating its use in formulations. This compound is particularly valued in pharmaceutical and agrochemical research for its potential as a building block in the synthesis of bioactive molecules. Its stability under standard conditions ensures consistent performance in laboratory and industrial processes.
5-chloro-2-(2-hydroxypropyl)phenol structure
1516716-15-6 structure
Product Name:5-chloro-2-(2-hydroxypropyl)phenol
CAS No:1516716-15-6
MF:C9H11ClO2
MW:186.635442018509
CID:5856041
PubChem ID:83675445
Update Time:2025-11-06

5-chloro-2-(2-hydroxypropyl)phenol Chemical and Physical Properties

Names and Identifiers

    • 5-chloro-2-(2-hydroxypropyl)phenol
    • EN300-1980356
    • 1516716-15-6
    • Inchi: 1S/C9H11ClO2/c1-6(11)4-7-2-3-8(10)5-9(7)12/h2-3,5-6,11-12H,4H2,1H3
    • InChI Key: VUCVMHIJBYVCHH-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=C(C=1)O)CC(C)O

Computed Properties

  • Exact Mass: 186.0447573g/mol
  • Monoisotopic Mass: 186.0447573g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 141
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 40.5Ų

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Additional information on 5-chloro-2-(2-hydroxypropyl)phenol

Professional Introduction to 5-chloro-2-(2-hydroxypropyl)phenol (CAS No. 1516716-15-6)

5-chloro-2-(2-hydroxypropyl)phenol, identified by its Chemical Abstracts Service (CAS) number CAS No. 1516716-15-6, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a chlorinated aromatic ring substituted with a hydroxypropyl group, has garnered attention due to its versatile applications in drug development and industrial chemical processes.

The structural attributes of 5-chloro-2-(2-hydroxypropyl)phenol make it a valuable intermediate in the synthesis of various pharmacologically active molecules. The presence of both a chloro substituent and a hydroxylpropyl side chain imparts unique reactivity, enabling diverse chemical modifications that are pivotal in medicinal chemistry. These modifications can lead to the development of novel therapeutic agents with enhanced efficacy and reduced side effects.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of polyfunctionalized aromatic compounds for their potential in addressing complex diseases. The compound 5-chloro-2-(2-hydroxypropyl)phenol has been studied for its role in synthesizing kinase inhibitors, which are critical in treating cancers and inflammatory disorders. The chloro group facilitates nucleophilic aromatic substitution reactions, while the hydroxypropyl moiety can be further functionalized to introduce additional pharmacophores.

One of the most compelling aspects of 5-chloro-2-(2-hydroxypropyl)phenol is its utility in the preparation of prodrugs. Prodrugs are pharmacologically inactive compounds that are metabolically converted into active drugs within the body. The hydroxylpropyl group can be easily modified to form esters or amides, which are common prodrug linkers. This property makes 5-chloro-2-(2-hydroxypropyl)phenol an attractive building block for designing prodrugs with improved solubility, bioavailability, and targeted delivery.

The synthesis of 5-chloro-2-(2-hydroxypropyl)phenol typically involves multi-step organic transformations, starting from commercially available phenolic precursors. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and enzymatic hydroxylation, have been employed to achieve high yields and purity. These synthetic routes highlight the compound's importance as a synthetic intermediate in industrial-scale production.

In academic research, 5-chloro-2-(2-hydroxypropyl)phenol has been utilized in studying the effects of structural modifications on biological activity. For instance, computational modeling studies have predicted that subtle changes in the substituent pattern can significantly alter the binding affinity to biological targets. Such insights are crucial for rational drug design and optimizing lead compounds for clinical trials.

The compound's potential extends beyond pharmaceutical applications. In material science, derivatives of 5-chloro-2-(2-hydroxypropyl)phenol have been explored for their role in polymer chemistry and as additives in specialty coatings. The ability to incorporate this compound into polymers can enhance material properties such as thermal stability and mechanical strength.

Eco-friendly considerations have also driven research into greener synthetic routes for producing 5-chloro-2-(2-hydroxypropyl)phenol. Catalytic processes that minimize waste and energy consumption are being developed to align with sustainable chemistry principles. These efforts not only improve cost efficiency but also reduce the environmental impact of chemical manufacturing.

The future prospects of 5-chloro-2-(2-hydroxypropyl)phenol are promising, with ongoing research focusing on expanding its applications in drug discovery and material science. Collaborative efforts between academia and industry are expected to yield innovative uses for this versatile compound, further solidifying its role as a cornerstone in modern chemical research.

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